2-Iodo-6-(methylamino)phenol

• Molecular Formula: C7H8INO
• Molecular Weight: 249.05 g/mol
• IUPAC Name: 2-iodo-6-(methylamino)phenol
• InChI: InChI=1S/C7H8INO/c1-9-6-4-2-3-5(8)7(6)10/h2-4,9-10H,1H3
• InChI Key: YTJUJBHMUZAZSL-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)I)O

Description

2-Iodo-6-(methylamino)phenol is a halogenated phenolic compound featuring an iodine substituent at the 2-position and a methylamino group (-NHCH₃) at the 6-position of the aromatic ring. For example, iodophenol derivatives are often explored for their bioactivity and stability in drug design, while methylamino-substituted phenols are studied for their interactions with bacterial targets .

Preparation Methods

The synthesis of 2-Iodo-6-(methylamino)phenol typically involves the iodination of phenol derivatives. One common method includes the reaction of aryl benzeneboronic acid with potassium iodide in a methanol solution, followed by the addition of an oxidizing agent . The crude product is then washed, separated, and purified to obtain the desired compound. Industrial production methods may involve similar steps but are optimized for large-scale synthesis.

Chemical Reactions Analysis

2-Iodo-6-(methylamino)phenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the iodine atom to a hydrogen atom, resulting in deiodinated products.

Substitution: The iodine atom can be substituted with other functional groups through reactions such as the Suzuki–Miyaura coupling. Common reagents used in these reactions include palladium catalysts, boronic acids, and various oxidizing and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Iodo-6-(methylamino)phenol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of carbon-carbon bonds through coupling reactions.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Iodo-6-(methylamino)phenol involves its interaction with molecular targets through its phenolic and iodine functional groups. The phenolic group can participate in hydrogen bonding and electron donation, while the iodine atom can undergo substitution reactions. These interactions can affect various biochemical pathways, including those involved in oxidative stress and cellular signaling .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-[(Methylamino)methyl]phenol

• Structure: A phenol derivative with a methylaminomethyl (-CH₂NHCH₃) group at the 2-position.
• Bioactivity : Demonstrates potent antibiofilm activity against Staphylococcus aureus (70% inhibition at 1.25 µM) and synergizes with antibiotics. It inhibits virulence factors like α-hemolysin and fnbA gene expression without cytotoxicity .
• Key Differences: The methylamino group is attached via a methylene bridge, enhancing spatial flexibility compared to the direct substitution in 2-Iodo-6-(methylamino)phenol. Lacks iodine, which may reduce halogen-related stability or receptor-binding affinity.

2-Iodophenol

• Properties: Primarily used as a synthetic intermediate.
• Key Differences: Absence of the methylamino group limits hydrogen-bonding interactions and bioactivity observed in amino-substituted analogs.

MRS2500 (Purine Derivative)

• Structure: A purine-based P2Y₁ receptor antagonist with a 2-iodo-6-(methylamino) substituent on the bicyclo[3.1.0]hexane scaffold .
• Bioactivity : High affinity for P2Y₁ receptors (MRS2500 > MRS2279 > MRS2179), attributed to the iodinated purine core.
• Key Differences: The purine backbone and bicyclic structure distinguish it from phenolic compounds, enabling distinct pharmacological targeting.

4-(Methylamino)-o-(methylsulfonyl)phenol

• Structure: Phenol with methylamino and methylsulfonyl groups at positions 4 and 2, respectively .
• Synthetic Utility: Demonstrates regioselective reactivity in nucleophilic additions, influenced by pH-dependent protonation of the amino group.
• Key Differences :
  • Sulfonyl groups confer distinct electronic effects compared to iodine.
  • Regioselectivity patterns (ortho vs. meta) may differ due to substituent electronic profiles.

Data Table: Comparative Analysis of Key Compounds

Compound	Molecular Weight	Key Substituents	Bioactivity/Application	Notable Findings
2-Iodo-6-(methylamino)phenol	~263.04 (free base)	2-I, 6-NHCH₃	Hypothesized antimicrobial/antagonist roles	Limited direct data; inferred from analogs
2-[(Methylamino)methyl]phenol	151.18	2-CH₂NHCH₃	Anti-biofilm (70% inhibition at 1.25 µM)	Non-cytotoxic; synergizes with antibiotics
2-Iodophenol	220.01	2-I	Synthetic intermediate	Halogen-bonding utility
MRS2500	755.89	Purine core, 2-I, 6-NHCH₃	P2Y₁ receptor antagonist (IC₅₀ < 1 nM)	High receptor affinity

Research Implications and Gaps

• Structural Advantages of 2-Iodo-6-(methylamino)phenol: The iodine atom may enhance pharmacokinetic stability and receptor binding via halogen interactions. The methylamino group could facilitate interactions with bacterial targets (e.g., SarA in S. aureus) or enzymes.
• Limitations: No direct studies on its antimicrobial or receptor-modulating activity were found in the evidence. Synthetic routes and regioselectivity (e.g., ortho vs. meta reactivity) require further exploration, as seen in sulfone derivative synthesis .